Cas no 118465-49-9 (Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate)

Methyl 6H-Thieno[2,3-b]pyrrole-5-carboxylate is a heterocyclic compound featuring a fused thienopyrrole core with a methyl ester functional group. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid bicyclic framework offers stability and reactivity, enabling selective modifications for tailored applications. The ester group provides a versatile handle for further derivatization, such as hydrolysis or amidation. The compound’s electron-rich aromatic system also lends itself to applications in materials science, including optoelectronic materials. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial use.
Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate structure
118465-49-9 structure
Product Name:Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate
CAS No:118465-49-9
MF:C8H7NO2S
MW:181.211680650711
MDL:MFCD07772830
CID:840960
PubChem ID:7164601
Update Time:2025-10-17

Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6H-thieno[2,3-b]pyrrole-5-carboxylate
    • AC1OGC3C
    • AG-D-40805
    • CTK4B0688
    • SBB089808
    • SureCN992605
    • Methyl 6H-thieno[2,3-b]pyrrol-5-carboxylate
    • 5-(Methoxycarbonyl)-6H-thieno[2,3-b]pyrrole
    • W-204977
    • DB-010149
    • SCHEMBL992605
    • DTXSID90428193
    • 118465-49-9
    • MFCD07772830
    • AKOS004912462
    • YBIAQTPXONLBJG-UHFFFAOYSA-N
    • CS-0100849
    • 6h-thieno[2,3-b]pyrrole-5-carboxylic acid methyl ester
    • PS-5087
    • Z379605922
    • CCG-139070
    • EN300-214567
    • Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate
    • MDL： MFCD07772830
    • Inchi： 1S/C8H7NO2S/c1-11-8(10)6-4-5-2-3-12-7(5)9-6/h2-4,9H,1H3
    • InChI Key： YBIAQTPXONLBJG-UHFFFAOYSA-N
    • SMILES： S1C=CC2C=C(C(=O)OC)NC1=2

Computed Properties

  • Exact Mass: 181.02000
  • Monoisotopic Mass: 181.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 70.3Ų

Experimental Properties

  • Density: 1.402
  • Melting Point: 127 °C
  • Boiling Point: 336.8°C at 760 mmHg
  • Flash Point: 157.5°C
  • Refractive Index: 1.677
  • PSA: 70.33000
  • LogP: 2.01600

Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
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abcr
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Methyl 6H-thieno[2,3-b]pyrrole-5-carboxylate, 95%; .
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Apollo Scientific
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Methyl 6H-thieno[2,3-b]pyrrole-5-carboxylate
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Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate Production Method

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